Cas no 2716849-08-8 (tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate)

• Product Name: tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate
• CAS No: 2716849-08-8
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD32671704
• CID: 5088158
• PubChem ID: 124584579
• Update Time: 2026-03-02

tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3S,4S)-3-hydroxytetrahydro-2H-pyran-4-yl)carbamate
• tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate
• (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid tert-butyl ester
• AT31600
• cis-4-(Boc-amino)-3-hydroxytetrahydropyran
• D79039
• cis-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid tert-butyl ester
• 2453296-50-7
• tert-butyl N-[(3S,4S)-3-hydroxyoxan-4-yl]carbamate
• (3S,4S)-4-(Boc-amino)-3-hydroxy-tetrahydropyran
• 2716849-08-8
• PS-16471
• tert-butylN-[cis-3-hydroxytetrahydropyran-4-yl]carbamate

• MDL： MFCD32671704
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(13)11-7-4-5-14-6-8(7)12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8+/m0/s1
• InChI Key： KWKVNKDJIRDXRH-JGVFFNPUSA-N
• SMILES： O1CC[C@@H]([C@@H](C1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.8

Additional information on tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate

tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate, identified by the CAS number 2716849-08-8, is a notable organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the characteristics, synthesis, applications, and recent research findings related to this compound.

At its core, tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate is composed of a tetrahydropyran ring system, which is a six-membered cyclic ether structure. The presence of a hydroxyl group at the 3-position of the tetrahydropyran ring introduces hydrophilic properties, while the tert-butyl group attached to the nitrogen atom imparts steric bulk and enhances stability. This combination makes the compound versatile for use in both aqueous and organic solvents.

The synthesis of tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate typically involves multi-step reactions, often starting from readily available starting materials such as tetrahydrofuran or its derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve product yields.

In terms of applications, tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate has found utility in drug delivery systems due to its ability to act as a stabilizing agent for sensitive pharmaceutical compounds. Its amphiphilic nature allows it to form micelles or vesicles, which can encapsulate drugs and protect them from degradation during transit in biological systems. This property has been extensively studied in recent clinical trials targeting cancer therapy.

Beyond pharmaceuticals, this compound has shown promise in the field of green chemistry. Its ability to act as a phase-transfer catalyst in biphasic reaction systems has led to its use in optimizing industrial chemical processes. Recent studies have demonstrated that incorporating tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate into reaction media can significantly enhance the yield and selectivity of various organic transformations.

The structural versatility of cis-3-hydroxytetrahydropyran derivatives also makes them valuable in polymer chemistry. Researchers have developed novel polyurethanes incorporating this compound as a building block, resulting in materials with improved mechanical properties and thermal stability. These polymers are being explored for use in advanced composites and lightweight structural components.

In conclusion, tert-butyl N-[cis-3-hydroxytetrahydropyran-4-yl]carbamate stands out as a multifaceted compound with wide-ranging applications across diverse scientific domains. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, ensure that it will remain a focal point for future research and development efforts.